Cas no 2550997-61-8 ((2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethoxy)propanoic acid)

• Product Name: (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethoxy)propanoic acid
• CAS No: 2550997-61-8
• MF: C₁₉H₁₆F₃NO₅
• MW: 395.329256057739
• MDL: MFCD32874484
• CID: 5657830
• PubChem ID: 145710916
• Update Time: 2025-10-25

(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(trifluoromethoxy)propanoic acid
• EN300-27684885
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(trifluoromethoxy)propanoic acid
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethoxy)propanoic acid
• 2550997-61-8
• L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(trifluoromethyl)-
• (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethoxy)propanoic acid

• MDL： MFCD32874484
• Inchi： 1S/C19H16F3NO5/c20-19(21,22)28-10-16(17(24)25)23-18(26)27-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2,(H,23,26)(H,24,25)/t16-/m0/s1
• InChI Key： WSABBUZWNWRSNR-INIZCTEOSA-N
• SMILES： FC(OC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 395.09805710g/mol
• Monoisotopic Mass: 395.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Boiling Point: 537.4±50.0 °C(Predicted)
• pka: 3.01±0.10(Predicted)

Additional information on (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethoxy)propanoic acid

Comprehensive Overview of (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethoxy)propanoic acid (CAS No. 2550997-61-8)

In the realm of synthetic chemistry and pharmaceutical research, (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethoxy)propanoic acid (CAS No. 2550997-61-8) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly for introducing the trifluoromethoxy group into peptide chains. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the trifluoromethoxy moiety, make it invaluable for designing bioactive peptides with enhanced stability and pharmacokinetic properties.

The growing demand for peptide-based therapeutics has propelled research into specialized building blocks like (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethoxy)propanoic acid. Researchers frequently search for "Fmoc amino acid derivatives" or "trifluoromethoxy peptides" to explore their applications in drug discovery. This compound's chiral center (2S-configuration) ensures stereochemical precision, a critical factor in developing targeted therapies for diseases such as diabetes and cancer. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in high-throughput screening platforms.

One of the most searched questions in this domain is: "How does the trifluoromethoxy group improve peptide stability?" The answer lies in the electron-withdrawing nature of the CF3O group, which reduces metabolic degradation and enhances membrane permeability. This aligns with the pharmaceutical industry's focus on "peptide drug optimization" and "bioavailability enhancement." Additionally, the Fmoc group offers orthogonal protection, enabling selective deprotection during synthesis—a feature highly valued in "multi-step peptide assembly."

From an analytical perspective, CAS No. 2550997-61-8 is characterized by advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure purity and confirm the stereochemical integrity of the compound, addressing another common query: "How to validate the purity of Fmoc-protected amino acids?" The compound's carboxylic acid functionality also allows for further derivatization, making it a versatile intermediate in "structure-activity relationship (SAR) studies."

Environmental and safety considerations are increasingly prominent in chemical research. (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethoxy)propanoic acid is designed to align with "green chemistry principles," as its synthesis often employs solvent-free or low-waste protocols. This resonates with the rising trend of "sustainable peptide synthesis" in academic and industrial settings.

In summary, CAS No. 2550997-61-8 represents a cutting-edge tool for peptide chemists, combining the robustness of Fmoc chemistry with the strategic advantages of trifluoromethoxy modification. Its applications span from "peptide-based drug delivery" to "bioconjugation," reflecting its multidisciplinary relevance. As the demand for precision therapeutics grows, this compound will undoubtedly remain a cornerstone in innovative pharmaceutical research.